Cas no 2742652-18-0 (3-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxetane)

• Product Name: 3-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxetane
• CAS No: 2742652-18-0
• MF: C₁₀H₁₅IO
• MW: 278.129975557327
• CID: 6041038
• PubChem ID: 165705473
• Update Time: 2025-05-22

3-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxetane Chemical and Physical Properties

Names and Identifiers

• 3-(2-(3-Iodobicyclo[1.1.1]pentan-1-yl)ethyl)oxetane
• EN300-37374077
• 3-(2-{3-iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxetane
• EN300-36596937
• 2742652-18-0
• 3-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxetane

• Inchi： 1S/C10H15IO/c11-10-5-9(6-10,7-10)2-1-8-3-12-4-8/h8H,1-7H2
• InChI Key： GEVCWYNKSHAZOL-UHFFFAOYSA-N
• SMILES： IC12CC(CCC3COC3)(C1)C2

Computed Properties

• Exact Mass: 278.01676g/mol
• Monoisotopic Mass: 278.01676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 3-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxetane

3-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxetane: A Comprehensive Overview

The compound with CAS No 2742652-18-0, known as 3-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxetane, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique bicyclic structure, which combines a bicyclo[1.1.1]pentane ring system with an oxetane moiety, creating a molecule with exceptional structural rigidity and potential for diverse applications.

The bicyclo[1.1.1]pentane ring system, often referred to as adamantane-like structures, is known for its high stability and resistance to chemical degradation. The presence of an iodine atom at the 3-position of the bicyclo ring introduces additional functionality, making this compound a valuable precursor in organic synthesis. Recent studies have highlighted the potential of such structures in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic properties.

The oxetane ring, a four-membered cyclic ether, adds another layer of complexity to this molecule. Oxetanes are known for their reactivity under certain conditions, making them versatile building blocks in organic chemistry. The combination of the bicyclo[1.1.1]pentane and oxetane moieties in this compound creates a unique platform for exploring novel chemical reactions and material properties.

From a synthetic perspective, the preparation of 3-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxetane involves a series of carefully designed reactions that leverage the reactivity of iodine atoms and cyclic ethers. Researchers have employed various strategies, including nucleophilic substitution and ring-opening polymerization, to synthesize this compound efficiently.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. For instance, density functional theory (DFT) calculations have revealed that the bicyclo[1.1.1]pentane ring significantly influences the electronic distribution within the molecule, enhancing its stability and reactivity under specific conditions.

In terms of applications, 3-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxetane has shown promise in several areas, including polymer chemistry and drug delivery systems. Its rigid structure makes it an ideal candidate for designing high-performance polymers with tailored mechanical properties.

Moreover, this compound has been explored as a potential building block in supramolecular chemistry, where its ability to form stable complexes with other molecules could lead to innovative materials with applications in sensing and catalysis.

In conclusion, 3-(2-{3-Iodobicyclo[1.1.1]pentan-1-yl}ethyl)oxetane represents a fascinating example of how complex molecular architectures can be harnessed for diverse scientific and technological applications.